5-{[(4-methoxyphenyl)amino]methyl}-1,2-dihydro-3H-1,2,4-triazol-3-one

• Molecular Formula: C10H12N4O2
• Molecular Weight: 220.23 g/mol
• IUPAC Name: 3-[(4-methoxyanilino)methyl]-1,4-dihydro-1,2,4-triazol-5-one
• InChI: InChI=1S/C10H12N4O2/c1-16-8-4-2-7(3-5-8)11-6-9-12-10(15)14-13-9/h2-5,11H,6H2,1H3,(H2,12,13,14,15)
• InChI Key: LLDMERDQHLIXFX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NCC2=NNC(=O)N2

Description

5-{[(4-methoxyphenyl)amino]methyl}-1,2-dihydro-3H-1,2,4-triazol-3-one is a heterocyclic compound that belongs to the class of 1,2,4-triazoles. These compounds are known for their diverse biological activities and are widely studied for their potential applications in medicinal chemistry. The presence of the 4-methoxyphenyl group and the triazole ring in its structure contributes to its unique chemical properties and biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-{[(4-methoxyphenyl)amino]methyl}-1,2-dihydro-3H-1,2,4-triazol-3-one typically involves the reaction of 4-methoxybenzaldehyde with hydrazine derivatives to form the corresponding hydrazone. This intermediate is then cyclized under acidic conditions to yield the triazole ring.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy group, leading to the formation of corresponding quinones.

Reduction: Reduction of the triazole ring can yield dihydro derivatives with altered biological activities.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride and lithium aluminum hydride are commonly used reducing agents.

Substitution: Reagents such as alkyl halides and acyl chlorides are used for substitution reactions.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Dihydro derivatives.

Substitution: Various substituted triazoles with different functional groups.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Exhibits antimicrobial and antifungal activities, making it a candidate for the development of new antibiotics.

Industry: Used in the synthesis of dyes and pigments due to its stable chemical structure.

Mechanism of Action

The compound exerts its effects primarily through the inhibition of specific enzymes and receptors. The triazole ring interacts with the active site of enzymes, blocking their activity. This interaction can disrupt various biochemical pathways, leading to the desired therapeutic effects. The methoxyphenyl group enhances the binding affinity of the compound to its molecular targets .

Comparison with Similar Compounds

Similar Compounds

4-(4-Ethoxyphenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one: Similar structure but with an ethoxy group instead of an amino group.

4-(((4-Methoxyphenyl)amino)methyl)-N,N-dimethylaniline: Contains a similar methoxyphenyl group but lacks the triazole ring.

Uniqueness

The presence of both the methoxyphenyl group and the triazole ring in 5-{[(4-methoxyphenyl)amino]methyl}-1,2-dihydro-3H-1,2,4-triazol-3-one provides a unique combination of chemical properties and biological activities. This makes it a versatile compound for various applications in medicinal chemistry and industrial processes .